Cas no 667402-02-0 (1-(Phenylsulfonyl)piperidine-4-carboxylic acid)

1-(Phenylsulfonyl)piperidine-4-carboxylic acid structure
667402-02-0 structure
Product Name:1-(Phenylsulfonyl)piperidine-4-carboxylic acid
CAS No:667402-02-0
MF:C12H15NO4S
MW:269.31680226326
CID:875008
Update Time:2023-08-03

1-(Phenylsulfonyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidinecarboxamide, N-[(1S)-3-[4-[ethyl[[4-(methylsulfonyl)phenyl]acetyl]amino]-1-piperidinyl]- 1-phenylpropyl]-1-(phenylsulfonyl)-
    • 1-(phenylsulfonyl)piperidine-4-carboxylic acid
    • 1-(phenylsulfonyl)-4-piperidinecarboxylic acid
    • 1-(benzenesulfonyl)piperidine-4-carboxylic acid
    • 1-Benzenesulfonyl-piperidine-4-carboxylic acid
    • 4-Piperidinecarboxylic acid, 1-(phenylsulfonyl)-
    • 4-Piperidinecarboxylicacid, 1-(phenylsulfonyl)-
    • Oprea1_340598
    • Oprea1_179724
    • IFLab1_000872
    • ROBBWMKVNMSDPF-UHFFFAOYSA-N
    • HMS1414H14
    • STK347073
    • SBB009520
    • AR3212
    • 4419AA
    • B
    • 1-(Phenylsulfonyl)piperidine-4-carboxylic acid
    • Inchi: 1S/C12H15NO4S/c14-12(15)10-6-8-13(9-7-10)18(16,17)11-4-2-1-3-5-11/h1-5,10H,6-9H2,(H,14,15)
    • InChI Key: ROBBWMKVNMSDPF-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(N1CCC(C(=O)O)CC1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 387
  • Topological Polar Surface Area: 83.1
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